93-61-8

N-Methylformanilide

In Stock

• CAS RN:
• 93-61-8

• Formula:
• C8H9NO

• InChI:
• InChI=1S/C8H9NO/c1-9(7-10)8-5-3-2-4-6-8/h2-7H,1H3

• InChIKey:
• JIKUXBYRTXDNIY-UHFFFAOYSA-N

• N-Methylformanilide, also known as N-Methylformanilide, is a useful research compound. Its molecular formula is C8H9NO and its molecular weight is 135.16 g/mol. The purity is usually 95%.

Copper(II) formate tetrahydrate

In Stock

• CAS RN:
• 5893-61-8

• Formula:
• C2H10CuO8

• InChI:
• InChI=1S/2CH2O2.Cu.4H2O/c2*2-1-3;;;;;/h2*1H,(H,2,3);;4*1H2/q;;+2;;;;/p-2

• InChIKey:
• LSIWWRSSSOYIMS-UHFFFAOYSA-L

• Copper(II) formate tetrahydrate is a useful research compound. Its molecular formula is C2H10CuO8 and its molecular weight is 225.64 g/mol. The purity is usually 95%.

1,2,3,4-Tetrahydro-1,5-naphthyridine

In Stock

• CAS RN:
• 13993-61-8

• Formula:
• C8H10N2

• InChI:
• InChI=1S/C8H10N2/c1-3-7-8(9-5-1)4-2-6-10-7/h1,3,5,10H,2,4,6H2

• InChIKey:
• OALXTMWCXNPUKJ-UHFFFAOYSA-N

• 1,2,3,4-Tetrahydro-1,5-naphthyridine is a useful research compound. Its molecular formula is C8H10N2 and its molecular weight is 134.18 g/mol. The purity is usually 95%.

Dibutylhydroxylamine

Usually In Stock

• CAS RN:
• 13393-61-8

• Formula:
• C8H19NO

• InChI:
• InChI=1S/C8H19NO/c1-3-5-7-9(10)8-6-4-2/h10H,3-8H2,1-2H3

• InChIKey:
• PAZXUKOJTOTKBK-UHFFFAOYSA-N

• Dibutylhydroxylamine is a useful research compound. Its molecular formula is C8H19NO and its molecular weight is 145.24 g/mol. The purity is usually 95%.

3-(2,4-Dimethylphenyl)-3'-methoxypropiophenone

In Stock

• CAS RN:
• 898793-61-8

• Formula:
• C18H20O2

• InChI:
• InChI=1S/C18H20O2/c1-13-7-8-15(14(2)11-13)9-10-18(19)16-5-4-6-17(12-16)20-3/h4-8,11-12H,9-10H2,1-3H3

• InChIKey:
• KQBBNLKVYSSWLJ-UHFFFAOYSA-N

• 3-(2,4-Dimethylphenyl)-3'-methoxypropiophenone is a useful research compound. Its molecular formula is C18H20O2 and its molecular weight is 268.3 g/mol. The purity is usually 95%.

7-Oxo-4,7-dihydro[1,2,4]triazolo[1,5-A]pyrimidine-6-carboxylic acid

In Stock

• CAS RN:
• 220493-61-8

• Formula:
• C6H4N4O3

• InChI:
• InChI=1S/C6H4N4O3/c11-4-3(5(12)13)1-7-6-8-2-9-10(4)6/h1-2H,(H,12,13)(H,7,8,9)

• InChIKey:
• BVJYXVOQPBYXDV-UHFFFAOYSA-N

• 7-Oxo-4,7-dihydro[1,2,4]triazolo[1,5-A]pyrimidine-6-carboxylic acid is a useful research compound. Its molecular formula is C6H4N4O3 and its molecular weight is 180.12 g/mol. The purity is usually 95%.

6-Phenylpicolinimidamide hydrochloride

In Stock

• CAS RN:
• 115193-61-8

• Formula:
• C12H12ClN3

• InChI:
• InChI=1S/C12H11N3.ClH/c13-12(14)11-8-4-7-10(15-11)9-5-2-1-3-6-9;/h1-8H,(H3,13,14);1H

• InChIKey:
• JOWZLVLBEDUGGT-UHFFFAOYSA-N

• 6-Phenylpicolinimidamide hydrochloride is a useful research compound. Its molecular formula is C12H12ClN3 and its molecular weight is 233.69 g/mol. The purity is usually 95%.

N-Methyl-N-[1-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]morpholine-4-sulfonamide

Usually In Stock

• CAS RN:
• 2379993-61-8

• Formula:
• C18H22N8O3S

• InChI:
• InChI=1S/C18H22N8O3S/c1-23(30(27,28)25-7-9-29-10-8-25)15-12-24(13-15)17-5-4-16-20-21-18(26(16)22-17)14-3-2-6-19-11-14/h2-6,11,15H,7-10,12-13H2,1H3

• InChIKey:
• NUZIPZYZXXMLOB-UHFFFAOYSA-N

• N-Methyl-N-[1-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]morpholine-4-sulfonamide is a useful research compound. Its molecular formula is C18H22N8O3S and its molecular weight is 430.49. The purity is usually 95%.

4-Chloro-1-fluoro-2-(trichloromethoxy)benzene

In Stock

• CAS RN:
• 1404193-61-8

• Formula:
• C7H3Cl4FO

• InChI:
• InChI=1S/C7H3Cl4FO/c8-4-1-2-5(12)6(3-4)13-7(9,10)11/h1-3H

• InChIKey:
• ACLKYHFZJZLBKJ-UHFFFAOYSA-N

• 4-Chloro-1-fluoro-2-(trichloromethoxy)benzene is a useful research compound. Its molecular formula is C7H3Cl4FO and its molecular weight is 263.9 g/mol. The purity is usually 95%.

1-Bromo-3-isopropoxy-5-(trifluoromethoxy)benzene

In Stock

• CAS RN:
• 1221793-61-8

• Formula:
• C10H10BrF3O2

• InChI:
• InChI=1S/C10H10BrF3O2/c1-6(2)15-8-3-7(11)4-9(5-8)16-10(12,13)14/h3-6H,1-2H3

• InChIKey:
• BNLQWJWWOBHUGS-UHFFFAOYSA-N

• 1-Bromo-3-isopropoxy-5-(trifluoromethoxy)benzene, also known as 1-Bromo-3-isopropoxy-5-(trifluoromethoxy)benzene, is a useful research compound. Its molecular formula is C10H10BrF3O2 and its molecular weight is 299.087. The purity is usually 95%.